Cas no 17624-04-3 (2,5-Pyridinedisulfonicacid)

• Product Name: 2,5-Pyridinedisulfonicacid
• CAS No: 17624-04-3
• MF: C₅H₅NO₆S₂
• MW: 239.22629904747
• CID: 122453
• PubChem ID: 2762860
• Update Time: 2025-04-18

2,5-Pyridinedisulfonicacid Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedisulfonicacid
• PYRIDINE-2,5-DISULFONIC ACID
• Pyridin-2,5-disulfonsaeure
• SCHEMBL8847357
• DTXSID80376518
• AKOS015891640
• FT-0645564
• Pyridine-2,5-disulfonicacid
• 17624-04-3

• Inchi： 1S/C5H5NO6S2/c7-13(8,9)4-1-2-5(6-3-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： PSQANOCQLYLEOH-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.865
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.623
• PSA: 138.39000
• LogP: 1.73660